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Compound of Interest

Compound Name: R-96544

Cat. No.: B15618533 Get Quote

For researchers, scientists, and drug development professionals working with R-96544, a

potent and selective 5-HT2A antagonist, adherence to strict safety protocols is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Physicochemical and Safety Data
A summary of the key quantitative data for R-96544 hydrochloride is provided in the table

below for easy reference. This information is critical for risk assessment and the

implementation of appropriate safety measures.

Property Value Reference

Molecular Formula C₂₂H₂₉NO₃・HCl

Molecular Weight 391.94 g/mol

Purity ≥98%

Solubility
Soluble to 100 mM in water

and DMSO

Storage Store at room temperature.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling R-96544 to minimize

exposure and ensure personal safety.

Required Personal Protective Equipment for R-96544

Personal Protective Equipment (PPE)

Eye and Face Protection Hand Protection Body Protection Respiratory Protection
(if dust is generated)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling R-96544.

Eye and Face Protection: Chemical safety glasses or goggles are required. Use a face

shield if there is a risk of splashing.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

should be inspected before use and replaced if damaged.

Body Protection: A laboratory coat or gown should be worn. Ensure it is buttoned and

sleeves are down.

Respiratory Protection: If handling the solid form and there is a risk of dust generation, a

NIOSH-approved respirator is recommended.

Operational Plan: A Step-by-Step Workflow for
Handling R-96544
This workflow outlines the key procedural steps for the safe handling of R-96544 from receipt to

disposal.
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Safe Handling Workflow for R-96544

Receiving

Storage
(Room Temperature)

Preparation for Use
(Weighing, Dissolving)

Experimental Use

Decontamination of Work Area

Waste Disposal

End of Process

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of R-96544.
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Experimental Protocols
Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound at room temperature in a dry, well-ventilated area, away from

incompatible materials.

Preparation for Use:

Handle the compound in a designated area, such as a chemical fume hood, especially

when dealing with the solid form to avoid inhalation of dust.

When preparing solutions, add the solid to the solvent slowly. As R-96544 hydrochloride is

soluble in water and DMSO, these are appropriate solvents.

Experimental Use:

Always wear the appropriate PPE.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Decontamination: After handling, thoroughly clean the work area and any equipment used.

Waste Disposal: All waste materials contaminated with R-96544 should be treated as

chemical waste and disposed of according to the disposal plan.

Emergency Procedures
In the event of an exposure or spill, follow these immediate first aid measures.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan
Proper disposal of R-96544 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

Segregation:

Collect all waste contaminated with R-96544, including unused solid compound, solutions,

and contaminated labware (e.g., pipette tips, tubes, gloves), in a designated, clearly

labeled, and sealed hazardous waste container.

Do not mix this waste with other waste streams unless compatible.

Container Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name ("R-
96544 hydrochloride"), and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Storage of Waste:
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Store the sealed waste container in a designated satellite accumulation area until it is

collected by EHS or a licensed hazardous waste disposal contractor.

Disposal Method:

The disposal of chemical waste must be handled by a licensed professional waste

disposal service. Do not dispose of R-96544 down the drain or in the regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste. Follow all local, state, and federal regulations for hazardous waste

disposal.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
R-96544]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618533#personal-protective-equipment-for-
handling-r-96544]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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